Cas no 2137745-03-8 (2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl-)

2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl-, is a specialized heterocyclic compound featuring a thiazole core substituted with a cyano group and a methyl group, along with a difluoromethyl-substituted thienyl moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the thiazole and thienyl rings contribute to its potential as a bioactive scaffold. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound is typically handled under controlled conditions due to its reactivity and sensitivity.

2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- structure

2137745-03-8 structure

Product Name:2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl-

CAS No:2137745-03-8

MF:C₁₀H₆F₂N₂S₂

MW:256.294846057892

CID:5278972

Update Time:2025-10-28

2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl-
- Inchi： 1S/C10H6F2N2S2/c1-5-9(16-8(2-13)14-5)6-3-15-4-7(6)10(11)12/h3-4,10H,1H3
- InChI Key： OLULRMFMAWOPLU-UHFFFAOYSA-N
- SMILES： S1C(C2C(C(F)F)=CSC=2)=C(C)N=C1C#N

2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-691706-0.05g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	0.05g	$1452.0	2023-03-10
Enamine	EN300-691706-0.1g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	0.1g	$1521.0	2023-03-10
Enamine	EN300-691706-0.25g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	0.25g	$1591.0	2023-03-10
Enamine	EN300-691706-0.5g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	0.5g	$1660.0	2023-03-10
Enamine	EN300-691706-1.0g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	1g	$0.0	2023-06-07
Enamine	EN300-691706-2.5g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	2.5g	$3389.0	2023-03-10
Enamine	EN300-691706-5.0g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	5.0g	$5014.0	2023-03-10
Enamine	EN300-691706-10.0g	5-[4-(difluoromethyl)thiophen-3-yl]-4-methyl-1,3-thiazole-2-carbonitrile	2137745-03-8	10.0g	$7435.0	2023-03-10

2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- Related Literature

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Additional information on 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl-

Comprehensive Overview of 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- (CAS No. 2137745-03-8)

The compound 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- (CAS No. 2137745-03-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring, a difluoromethyl group, and a thienyl moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's carbonitrile functionality further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated heterocycles like 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, aligning with the growing focus on precision medicine and targeted drug delivery. The compound's difluoromethyl group, in particular, is a hotspot for medicinal chemists, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to oxidative degradation.

From an industrial perspective, CAS No. 2137745-03-8 is valued for its role in agrochemical formulations. The thiazole and thienyl segments contribute to its pesticidal and herbicidal activities, addressing the global need for sustainable crop protection solutions. As environmental regulations tighten, the agrochemical sector is actively seeking compounds with lower ecological footprints, and this molecule's selective mode of action positions it as a candidate for green chemistry initiatives.

The synthesis of 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- typically involves multi-step protocols, including palladium-catalyzed cross-coupling reactions to assemble the thienyl-thiazole scaffold. Advances in catalytic methodologies have streamlined its production, reducing waste and improving yields—a key consideration for process optimization in fine chemical manufacturing. Analytical techniques such as HPLC and NMR are employed to ensure high purity, which is paramount for its end-use applications.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche intermediates like CAS No. 2137745-03-8. Pharmaceutical companies and research institutions are outsourcing complex syntheses to specialized firms, driving innovation in scalable production. Additionally, the compound's relevance to bioconjugation and proteomics research has expanded its utility beyond traditional domains, reflecting the interdisciplinary nature of modern chemical sciences.

In summary, 2-Thiazolecarbonitrile, 5-[4-(difluoromethyl)-3-thienyl]-4-methyl- exemplifies the convergence of structural ingenuity and functional versatility. Its applications span drug development, agrochemicals, and material science, underscoring its importance in addressing contemporary challenges in health and sustainability. As research continues to uncover new roles for fluorinated heterocycles, this compound is poised to remain at the forefront of scientific and industrial advancements.